1,3,4-Oxadiazole-2(3H)-thione, 5-(2-aminophenyl)-

• IUPAC Name: 5-(2-aminophenyl)-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C8H7N3OS/c9-6-4-2-1-3-5(6)7-10-11-8(13)12-7/h1-4H,9H2,(H,11,13)
• InChI Key: GTSDCSVJMSVSGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=S)O2)N
• Molecular Formula: C8H7N3OS
• DSSTOX Substance ID: DTXSID90357898
• Molecular Weight: 193.23 g/mol
• CAS RN: 32058-76-7

Description

1,3,4-Oxadiazole derivatives are heterocyclic compounds containing one oxygen and two nitrogen atoms in a five-membered ring. They possess a diversity of useful biological effects. The compound “1,3,4-Oxadiazole-2(3H)-thione, 5-(2-aminophenyl)-” is a specific derivative with a molecular formula of C8H7N3O2.

Synthesis Analysis

The commonly used synthetic route for 1,3,4-oxadiazoles includes reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents such as phosphorous oxychloride, thionyl chloride, phosphorous pentaoxide, triflic anhydride, polyphosphoric acid, and direct reaction of acid with (N-isocyanimino-) triphenylphosphorane.

Molecular Structure Analysis

The carbonyl, nitro, and 1,3,4-oxadiazole functionalities (acting as acceptor), whereas –NH– and hydroxyl group (acting as donor) in the synthesized derivatives have played a very imperative position in ligand-receptor interaction for the creation of numerous hydrogen bonds.

Chemical Reactions Analysis

The reaction of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents is a common method for the synthesis of 1,3,4-oxadiazoles.

Physical And Chemical Properties Analysis

The molecular weight of “1,3,4-Oxadiazole-2(3H)-thione, 5-(2-aminophenyl)-” is 177.16 g/mol. It has a topological polar surface area of 76.7 Ų.

Mechanism of Action

Target of Action

The primary target of 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-aminophenyl)- is acetylcholinesterase . Acetylcholinesterase is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, into choline and acetate. By inhibiting this enzyme, the compound increases the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission.

Mode of Action

The compound interacts with acetylcholinesterase by binding to its active site, thereby inhibiting the enzyme’s activity . This inhibition prevents the breakdown of acetylcholine, leading to an increase in its concentration at the synaptic cleft. The increased acetylcholine levels enhance the transmission of nerve impulses, affecting various physiological processes.

Biochemical Pathways

The compound affects the cholinergic pathway, specifically the transmission of nerve impulses. By inhibiting acetylcholinesterase, it prevents the breakdown of acetylcholine, leading to its accumulation at the synaptic cleft . This accumulation enhances the transmission of nerve impulses, affecting various physiological processes, including muscle contraction, heart rate, and memory.

Result of Action

The inhibition of acetylcholinesterase by 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-aminophenyl)- leads to an increase in acetylcholine levels, enhancing cholinergic transmission . This can result in various physiological effects, depending on the specific tissues and organs affected. For example, it could lead to improved memory and cognition in the case of Alzheimer’s disease .